Cas no 36568-20-4 (4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate)

4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate structure
36568-20-4 structure
Product Name:4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate
CAS No:36568-20-4
MF:C22H20N2O8
MW:440.402806282043
CID:921446
PubChem ID:54608364
Update Time:2025-04-19

4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate
    • 1,4-Butylen-p-nitrocinnamat
    • NSC102335
    • 36568-20-4
    • NSC-102335
    • DTXSID70714703
    • 4-{[(2E)-3-(4-Nitrophenyl)prop-2-enoyl]oxy}butyl (2Z)-3-(4-nitrophenyl)prop-2-enoate
    • Inchi: 1S/C22H20N2O8/c25-21(13-7-17-3-9-19(10-4-17)23(27)28)31-15-1-2-16-32-22(26)14-8-18-5-11-20(12-6-18)24(29)30/h3-14H,1-2,15-16H2/b13-7-,14-8+
    • InChI Key: JQNBUJKPUOPUCT-MFUUIURDSA-N
    • SMILES: O(C(/C=C\C1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCOC(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 440.122
  • Monoisotopic Mass: 440.12196560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • PSA: 138.88
  • LogP: 5.14260

4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate Related Literature

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